Cas no 147900-76-3 (2,3,5-Piperazinetrione,1,4-dimethyl-)

• Product Name: 2,3,5-Piperazinetrione,1,4-dimethyl-
• CAS No: 147900-76-3
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 100637
• PubChem ID: 20681600
• Update Time: 2025-04-18

2,3,5-Piperazinetrione,1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Piperazinetrione,1,4-dimethyl-
• 1,4-DIMETHYLPIPERAZINE-2,3,5-TRIONE
• Piperazinetrione, 1,4-dimethyl- (9CI)
• 147900-76-3

• Inchi： 1S/C6H8N2O3/c1-7-3-4(9)8(2)6(11)5(7)10/h3H2,1-2H3
• InChI Key： BVDZPASSANKIIM-UHFFFAOYSA-N
• SMILES： O=C1CN(C)C(C(N1C)=O)=O

Computed Properties

• Exact Mass: 156.05354
• Monoisotopic Mass: 156.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.7A^2
• XLogP3: -0.8

Experimental Properties

• PSA: 57.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives